N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-methoxyacetamide

• IUPAC Name: N-[5-(furan-2-yl)-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-methoxyacetamide
• InChI: InChI=1S/C15H15N5O4/c1-9-6-13(21)18-15(16-9)20-12(17-14(22)8-23-2)7-10(19-20)11-4-3-5-24-11/h3-7H,8H2,1-2H3,(H,17,22)(H,16,18,21)
• InChI Key: WLUYPYDCYHVRJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)COC
• Molecular Formula: C15H15N5O4
• Molecular Weight: 329.31 g/mol

Description

N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-methoxyacetamide is a useful research compound. Its molecular formula is C15H15N5O4 and its molecular weight is 329.316. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Development

The synthesis of novel compounds derived from specific chemical frameworks, such as N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-methoxyacetamide, plays a crucial role in the development of new pharmacological agents. Researchers have synthesized a range of compounds from similar structures, aiming to explore their potential as anti-inflammatory, analgesic, and anticancer agents. These compounds are synthesized using different chemical reactions and then tested for their biological activities, including COX-1/COX-2 inhibition, analgesic, and anti-inflammatory effects, as well as their ability to inhibit cancer cell growth (A. Abu‐Hashem et al., 2020; M. M. Al-Sanea et al., 2020).

Antimicrobial and Insecticidal Activities

Certain derivatives synthesized from the base chemical structure show promising antimicrobial and insecticidal activities. These activities are crucial for developing new agents that can combat bacterial infections and agricultural pests, contributing significantly to public health and food security. The synthesized compounds undergo testing against various bacterial strains and insects to evaluate their efficacy and potential application in these fields (Farag M. A. Altalbawy, 2013).